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Compound of Interest

Compound Name: Chandrananimycin C

Cat. No.: B15559938

For Immediate Release

This technical guide provides a comprehensive overview of the physicochemical properties,
isolation, and biological activities of Chandrananimycin C, a phenoxazin-3-one antibiotic. The
compound, isolated from a marine Actinomadura sp., has demonstrated notable anticancer and
antimicrobial properties, making it a subject of interest for researchers, scientists, and drug
development professionals. This document synthesizes available data on its chemical
characteristics and biological effects, offering a valuable resource for further investigation and
development.

Core Physicochemical Characteristics

Chandrananimycin C is characterized as an orange solid with a molecular formula of
C17H16N203 and a molecular weight of 296.32.[1] Key physicochemical data are summarized in
the table below.
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Property Value Reference
Molecular Formula C17H16N203 [1]
Molecular Weight 296.32

Appearance Orange solid [1]

CAS Number 664355-11-7

Mass Spectrometry CI-MS (NH3) m/z: 297 [M+H]* [1]

Spectroscopic Data

The structure of Chandrananimycin C was elucidated through detailed interpretation of mass
spectrometry, as well as 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy.[2][3]
While the primary literature confirms the use of these techniques for structure determination,
specific chemical shift and coupling constant data for *H and 3C NMR are not detailed in the
readily available literature.

Experimental Protocols
Isolation and Purification of Chandrananimycin C

Chandrananimycin C is a secondary metabolite produced by the marine actinomycete,
Actinomadura sp. isolate M048 (also cited as M045).[2][3] The following outlines the general
workflow for its production and isolation.

1. Fermentation:
e Producing Strain:Actinomadura sp. isolate M048, derived from marine sediment.

e Culture Medium: The strain is typically grown on a suitable medium, such as Gause's starch
agar with seawater, to promote the production of the target compound.

e Incubation: The culture is incubated under controlled conditions to allow for microbial growth
and metabolite secretion into the culture broth.

N

. Extraction:
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e The culture broth is harvested and filtered to separate the mycelium from the supernatant.

e The crude extract containing Chandrananimycin C and other metabolites is obtained from
the culture broth.

3. Purification:

e The crude extract undergoes a series of chromatographic separations to isolate
Chandrananimycin C.

e Techniques such as gel chromatography are employed to purify the compound from the
complex mixture.[2]

4. Structure Elucidation:

e The purified compound's structure is confirmed using mass spectrometry and 1D/2D NMR
spectroscopy.[2][3]

Extraction Purificati cterization
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Click to download full resolution via product page

Caption: General workflow for the isolation and characterization of Chandrananimycin C.

Biological Activity and Mechanism of Action

Chandrananimycin C belongs to the phenoxazin-3-one class of compounds, which are known
for a range of biological activities.[4]

Antimicrobial and Antialgal Activity

Chandrananimycin C has demonstrated strong antifungal activity, particularly against Mucor
miehei.[1] It also exhibits antialgal properties.[1]
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Anticancer Activity

Compounds of the chandrananimycin family have been identified as novel anticancer
antibiotics.[2] While the broad anticancer potential is recognized, the specific cellular signaling
pathways targeted by Chandrananimycin C have not been fully elucidated in the reviewed
literature. The general mechanism for some anticancer agents involves the disruption of key
signaling pathways that regulate cell proliferation, survival, and apoptosis. However, a specific
pathway diagram for Chandrananimycin C cannot be constructed at this time due to a lack of
detailed mechanistic studies in the available literature. Further research is required to
determine its precise mechanism of action.
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Caption: Postulated general mechanism of anticancer action for Chandrananimycin C.

Conclusion

Chandrananimycin C is a promising natural product with significant biological potential. This
guide has summarized its core physicochemical properties and the methodologies for its
isolation. While its anticancer and antimicrobial activities are established, a deeper
understanding of its mechanism of action, particularly the specific signaling pathways it
modulates, is a critical area for future research. Such studies will be instrumental in unlocking
the full therapeutic potential of this marine-derived antibiotic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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